Cas no 1359320-11-8 (N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359320-11-8
• MF: C₂₁H₁₉ClFN₃O₂S
• MW: 431.91086602211
• CID: 5399094
• Update Time: 2025-06-09

N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-methoxyphenyl)amino]-6-fluoro-3-quinolinyl]-4-thiomorpholinylmethanone
• N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H19ClFN3O2S/c1-28-19-5-2-13(22)10-18(19)25-20-15-11-14(23)3-4-17(15)24-12-16(20)21(27)26-6-8-29-9-7-26/h2-5,10-12H,6-9H2,1H3,(H,24,25)
• InChI Key： DOMJVUHDNAMMJM-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(Cl)=CC=C2OC)C2C(N=C1)=CC=C(F)C=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.2±50.0 °C(Predicted)
• pka: 5.45±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Introduction to N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine and Its Significance in Modern Chemical Biology

N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No: 1359320-11-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines elements of quinoline and thiomorpholine moieties, which are well-documented for their pharmacological properties. The presence of both fluoro and chloro substituents in its aromatic ring system enhances its potential bioactivity, making it a promising candidate for further investigation in drug discovery.

The molecular framework of N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is strategically designed to interact with biological targets in a highly specific manner. The quinoline core is renowned for its role in various therapeutic applications, particularly in the treatment of infectious diseases and cancer. In contrast, the thiomorpholine group introduces a unique chemical scaffold that can modulate enzyme activity and receptor binding. This combination of structural features makes the compound an attractive subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate protein-protein interactions (PPIs). N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine exhibits potential as a PPI modulator due to its ability to bind to specific pockets on target proteins. This capability is particularly relevant in the context of recent advancements in structure-based drug design, where high-resolution crystal structures of protein complexes have provided invaluable insights into the interactions between small molecules and their biological targets.

The introduction of fluorine atoms into the molecular structure often enhances the metabolic stability and binding affinity of compounds. In the case of N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine, the substituent at the 6-position of the quinoline ring likely contributes to its pharmacokinetic profile, making it a more suitable candidate for clinical development. Additionally, the - and < strongethio morpholine ] substituents may influence its solubility and cell membrane permeability, further optimizing its bioavailability.

The synthesis of N-(>5-chloro>2-methoxyphenyl>)-6-fluoro>3-(thiomorpholine>4-carbonyl>)quinolin>4>>amine>(CAS No: 1359320>11>>8)) involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, has enabled chemists to construct complex molecular architectures with high efficiency. These synthetic strategies are critical for producing derivatives of N-() that can be further optimized for improved pharmacological activity.

In recent studies, researchers have explored the use of computational modeling techniques to predict the binding affinity and pharmacokinetic properties of small molecules like N-(). These tools have been instrumental in identifying lead compounds that exhibit promising biological activity in vitro. For instance, molecular docking simulations have revealed that this compound can effectively bind to enzymes involved in cancer metabolism, suggesting its potential as an anti-cancer agent. Such findings underscore the importance of integrating computational methods with experimental approaches to accelerate drug discovery efforts.

The role of N-() in modulating cellular signaling pathways has also been investigated. Preliminary data indicate that this compound can interfere with key signaling cascades implicated in inflammation and cell proliferation. By targeting these pathways, N-() may offer therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation. Further research is needed to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level.

The development of novel therapeutic agents often requires a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. N-() exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry, structural biology, and drug discovery innovation. The compound's unique structural features make it a valuable tool for studying protein function and exploring new therapeutic strategies.

In conclusion, N-() (CAS No: 1359320>11>>8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its combination of pharmacologically relevant moieties and optimized substituent patterns positions it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.